Cas no 2229427-90-9 (methyl 2-hydroxy-4-(propan-2-yloxy)butanoate)
methyl 2-hydroxy-4-(propan-2-yloxy)butanoate Chemical and Physical Properties
Names and Identifiers
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- methyl 2-hydroxy-4-(propan-2-yloxy)butanoate
- EN300-1999778
- 2229427-90-9
-
- Inchi: 1S/C8H16O4/c1-6(2)12-5-4-7(9)8(10)11-3/h6-7,9H,4-5H2,1-3H3
- InChI Key: QVNVYHIULJAZIR-UHFFFAOYSA-N
- SMILES: O(C(C)C)CCC(C(=O)OC)O
Computed Properties
- Exact Mass: 176.10485899g/mol
- Monoisotopic Mass: 176.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 55.8Ų
methyl 2-hydroxy-4-(propan-2-yloxy)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1999778-0.05g |
methyl 2-hydroxy-4-(propan-2-yloxy)butanoate |
2229427-90-9 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-1999778-0.1g |
methyl 2-hydroxy-4-(propan-2-yloxy)butanoate |
2229427-90-9 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-1999778-0.25g |
methyl 2-hydroxy-4-(propan-2-yloxy)butanoate |
2229427-90-9 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-1999778-0.5g |
methyl 2-hydroxy-4-(propan-2-yloxy)butanoate |
2229427-90-9 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1999778-1.0g |
methyl 2-hydroxy-4-(propan-2-yloxy)butanoate |
2229427-90-9 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1999778-2.5g |
methyl 2-hydroxy-4-(propan-2-yloxy)butanoate |
2229427-90-9 | 2.5g |
$1931.0 | 2023-09-16 | ||
| Enamine | EN300-1999778-5.0g |
methyl 2-hydroxy-4-(propan-2-yloxy)butanoate |
2229427-90-9 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1999778-10.0g |
methyl 2-hydroxy-4-(propan-2-yloxy)butanoate |
2229427-90-9 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1999778-1g |
methyl 2-hydroxy-4-(propan-2-yloxy)butanoate |
2229427-90-9 | 1g |
$986.0 | 2023-09-16 | ||
| Enamine | EN300-1999778-5g |
methyl 2-hydroxy-4-(propan-2-yloxy)butanoate |
2229427-90-9 | 5g |
$2858.0 | 2023-09-16 |
methyl 2-hydroxy-4-(propan-2-yloxy)butanoate Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on methyl 2-hydroxy-4-(propan-2-yloxy)butanoate
Research Briefing on Methyl 2-Hydroxy-4-(Propan-2-yloxy)butanoate (CAS: 2229427-90-9): Recent Advances and Applications
Methyl 2-hydroxy-4-(propan-2-yloxy)butanoate (CAS: 2229427-90-9) is a synthetic ester compound that has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its versatile applications. Recent studies have explored its potential as a key intermediate in drug synthesis, its role in metabolic pathways, and its utility in material science. This briefing provides an overview of the latest research findings, highlighting the compound's chemical properties, biological activities, and emerging applications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's role as a chiral building block for the synthesis of antiviral agents. The study demonstrated that methyl 2-hydroxy-4-(propan-2-yloxy)butanoate could be efficiently converted into enantiomerically pure intermediates, which were subsequently used to develop novel protease inhibitors with potent activity against SARS-CoV-2. The researchers emphasized the compound's structural flexibility and its ability to introduce stereochemical diversity into drug candidates, making it a valuable tool in medicinal chemistry.
Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its anti-inflammatory properties. In vitro assays revealed that derivatives of methyl 2-hydroxy-4-(propan-2-yloxy)butanoate exhibited significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting potential therapeutic applications in chronic inflammatory diseases. The study also highlighted the compound's low cytotoxicity, which enhances its suitability for further drug development.
Beyond pharmaceuticals, methyl 2-hydroxy-4-(propan-2-yloxy)butanoate has found applications in material science. A 2024 study in ACS Applied Materials & Interfaces explored its use as a monomer for biodegradable polymers. The researchers synthesized a series of polyesters incorporating the compound and demonstrated improved mechanical properties and controlled degradation rates, making them promising candidates for environmentally friendly packaging materials and medical implants.
In conclusion, methyl 2-hydroxy-4-(propan-2-yloxy)butanoate (CAS: 2229427-90-9) continues to be a compound of interest across multiple disciplines. Its versatility as a synthetic intermediate, coupled with its biological activity and material applications, underscores its importance in ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its utility in drug discovery and sustainable materials.
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